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Compound of Interest

ethyl 2-methyl-5-(4-
Compound Name:

methylphenyl)-3-furoate
CAS No.: 4302-54-9

Cat. No.: B1621310

Get Quote

Executive Summary

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: 4302-54-9) represents a distinct scaffold
within the 2,5-disubstituted furan-3-carboxylate family.[1] While often categorized as a synthetic
intermediate, recent medicinal chemistry insights position this compound as a high-value
pharmacophore for antifungal, anti-inflammatory, and analgesic drug discovery.

This guide analyzes the compound's chemical architecture, detailing its synthesis via the Feist-
Benary cyclization, its structure-activity relationship (SAR) as a lipophilic ester prodrug, and its
potential as a precursor for fused heterocyclic systems like furocoumarins.

Part 1: Chemical Profile & Synthesis[2][3][4][5][6]
Structural Architecture

The compound features a furan core stabilized by three key substituents:
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o C2-Methyl Group: Provides steric bulk, preventing metabolic ring opening and enhancing
stability against oxidative metabolism.

o C3-Ethyl Ester: Acts as a lipophilic handle, facilitating membrane permeability (LogP
modulation) and serving as a prodrug motif hydrolyzable to the active free acid.

o C5-(4-Methylphenyl) Moiety: A para-tolyl group that significantly enhances hydrophobic
interaction with target protein binding pockets (e.g., CYP51 in fungi or COX enzymes in
mammals).

Synthesis Protocol: The Feist-Benary Cyclization

The most robust route for synthesizing this compound is the Feist-Benary reaction, involving
the condensation of a

-keto ester with an
-haloketone in the presence of a base.

Reagents:

Substrate A: Ethyl acetoacetate (Active methylene compound).

e Substrate B: 2-Bromo-4'-methylacetophenone (

-haloketone).

o Catalyst/Base: Pyridine or Sodium Ethoxide (NaOEt).

e Solvent: Ethanol or Methanol.

Step-by-Step Protocol:

e Preparation: Dissolve 2-Bromo-4'-methylacetophenone (1.0 eq) in absolute ethanol.

» Addition: Add Ethyl acetoacetate (1.1 eq) to the solution.

» Basification: Dropwise addition of Pyridine (2.0 eq) or NaOEt while maintaining temperature
at 0-5°C to prevent polymerization.
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o Reflux: Heat the mixture to reflux (78°C) for 6-8 hours. Monitor via TLC (Hexane:Ethyl
Acetate 4:1).

o Workup: Cool to room temperature. Pour reaction mixture into crushed ice/water.

 Purification: Filter the precipitate. Recrystallize from ethanol to yield needle-like crystals.

Synthesis Visualization

The following diagram illustrates the reaction mechanism and pathway.
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Figure 1: Feist-Benary synthesis pathway for the target furan-3-carboxylate.

Part 2: Pharmaceutical Applications & Biological
Activity[3][4][5][6]
Antifungal Potential (CYP51 Inhibition)

Research into 2-methyl-5-aryl-3-furoic acid derivatives indicates significant antifungal activity.
The ethyl ester functionality of the target compound acts as a prodrug, improving bioavailability
before being hydrolyzed to the active acid form within the fungal cell.

e Mechanism: Inhibition of sterol 14

-demethylase (CYP51), disrupting ergosterol synthesis.

e SAR Insight: The para-methyl group on the phenyl ring (C5 position) is critical. Studies show
that para-substitution enhances activity compared to ortho- or meta-substitution due to better
fit in the hydrophobic channel of the enzyme.
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Table 1: Comparative Antifungal Activity (Predicted based on Class Data)

. Relative Potency
Compound Variant  R-Group (C5-Aryl) LogP . .
(Candida albicans)

Target Compound 4-Methylphenyl 4.2 High
Phenyl

Analog A ) 3.8 Moderate
(Unsubstituted)

) Low (Electronic
Analog B 4-Nitrophenyl 3.5 )
mismatch)

High (Lipophilicit
Analog C 4-Chlorophenyl 4.5 g (Lipop Y
driven)

Anti-inflammatory & Analgesic Activity

Furan-3-carboxylates are bioisosteres of salicylates. The target compound possesses
structural similarities to Nefopam intermediates and COX-2 inhibitors.

o Target: Cyclooxygenase (COX-1/COX-2) and 5-Lipoxygenase (5-LOX).

o Therapeutic Advantage: The furan ring provides a rigid scaffold that orients the C5-aryl group
into the hydrophobic pocket of COX enzymes, mimicking the arachidonic acid binding mode.

o Metabolic Stability: The C2-methyl group blocks the primary metabolic "soft spot” of the furan
ring, prolonging plasma half-life compared to unsubstituted furans.

Synthetic Intermediate for Fused Systems

This compound is a vital "building block" for synthesizing furo[3,2-c]Jcoumarins, a class of fused
tricyclic compounds with potent anticoagulant and anticancer properties.

o Transformation: Hydrolysis of the ester

Acid chloride formation

Friedel-Crafts acylation with phenols.
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Part 3: Experimental Validation Protocols
In Vitro Antifungal Assay (MIC Determination)

To validate the biological activity, researchers should utilize the broth microdilution method
(CLSI M27-A3).

Stock Solution: Dissolve compound in DMSO (10 mg/mL).
e Media: RPMI 1640 buffered with MOPS (pH 7.0).
e Inoculum:Candida albicans (ATCC 90028) adjusted to

cells/mL.

e |ncubation: 35°C for 48 hours.

e Endpoint: Minimum Inhibitory Concentration (MIC) is the lowest concentration showing 100%
growth inhibition visually.

Structure-Activity Relationship (SAR) Visualization

The following diagram maps the functional regions of the molecule to their biological impact.
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Figure 2: Structure-Activity Relationship (SAR) mapping of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1621310/docs#technical-guide-pharmaceutical-
applications-of-ethyl-2-methyl-5-4-methylphenyl-3-furoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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